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Compound of Interest

Compound Name: Nicotinic acid, hydrazide

Cat. No.: B126097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical, physical, and biological

properties of nicotinic acid hydrazide, a key building block in medicinal chemistry.

Chemical and Physical Properties
Nicotinic acid hydrazide, also known as nicotinohydrazide, is a heterocyclic organic compound

derived from nicotinic acid. It presents as a white to off-white crystalline powder or fine needle-

like crystals.[1]

Table 1: Physicochemical Properties of Nicotinic Acid
Hydrazide
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Property Value Source(s)

CAS Number 553-53-7 [2]

Molecular Formula C₆H₇N₃O [2]

Molecular Weight 137.14 g/mol [2]

Appearance
White to off-white crystalline

powder/needles
[1]

Melting Point 159-164 °C [3]

Boiling Point ~252 °C (estimated) [3]

Solubility
Soluble in water (50 mg/mL)

and alcohol.
[4]

pKa 11.43 ± 0.10 (predicted) [3]

XLogP3 -0.7 [5]

InChI Key
KFUSANSHCADHNJ-

UHFFFAOYSA-N
[2]

Spectroscopic Data
The structural identity of nicotinic acid hydrazide is confirmed by various spectroscopic

methods.

Table 2: Key Spectroscopic Data for Nicotinic Acid
Hydrazide
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Technique Data Source(s)

FT-IR (cm⁻¹)

~3414-3187 (N-H, NH₂

stretching), ~1664-1635 (C=O

stretching, Amide I)

[3]

¹H NMR (DMSO-d₆, ppm)

~10.10 (s, 1H, -NH-), ~9.17 (s,

1H, Ar-H), ~8.84 (d, 1H, Ar-H),

~8.32 (d, 1H, Ar-H), ~7.63 (t,

1H, Ar-H), ~5.25 (s, 2H, -NH₂)

[1]

¹³C NMR (DMSO-d₆, ppm)

~167 (C=O), ~150 (Ar-C),

~147 (Ar-C), ~132 (Ar-C),

~121 (Ar-C)

[6][7]

Mass Spec. (EI, m/z)
137 (M⁺), 106 ([M-NHNH₂]⁺),

78 ([C₅H₄N]⁺), 51
[5][8]

Biological Activity and Mechanism of Action
Nicotinic acid hydrazide is primarily recognized for its role as a precursor to compounds with

antitubercular activity.[2] Its structural isomer, isonicotinic acid hydrazide (isoniazid), is a

frontline drug for tuberculosis treatment. It is widely accepted that nicotinic acid hydrazide

derivatives function via a similar mechanism.

The primary mode of action is the inhibition of mycolic acid synthesis, an essential component

of the mycobacterial cell wall.[2][9] This process is initiated by the activation of the hydrazide

prodrug by the mycobacterial catalase-peroxidase enzyme, KatG. The activated form then

covalently binds to an NAD⁺ adduct, which in turn inhibits the enoyl-acyl carrier protein

reductase, InhA, a key enzyme in the fatty acid synthase-II (FAS-II) system responsible for

elongating fatty acids to form mycolic acids.[9] Disruption of this pathway compromises the

integrity of the cell wall, leading to bacterial death.

While numerous derivatives of nicotinic acid hydrazide show potent activity against

Mycobacterium tuberculosis H37Rv with MIC values as low as 6.25 µg/mL, the parent

compound is often considered a scaffold for derivatization to enhance activity.[9][10]
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Additionally, nicotinic acid hydrazide and its derivatives are known inhibitors of peroxidase

enzymes.[2] Aromatic hydrazides have been shown to be potent inhibitors of prostaglandin H₂

synthase-2 (PGHS-2) peroxidase activity, with some exhibiting IC₅₀ values in the 6-100 µM

range.[11]
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Note: This pathway is well-established for the isomer isoniazid
and is the presumed mechanism for nicotinic acid hydrazide derivatives.
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Caption: Presumed mechanism of antitubercular action.

Experimental Protocols
Synthesis of Nicotinic Acid Hydrazide
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This protocol describes a common method for synthesizing nicotinic acid hydrazide from an

ester precursor.

Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Ethyl Nicotinate
and Hydrazine Hydrate in Ethanol

Reflux Mixture
(e.g., 3-5 hours)

Cool to Room Temperature
(Precipitation Occurs)

Filter the Solid Product

Wash with Cold Ethanol

Dry the Product
(Air or Vacuum Oven)

Recrystallize from Ethanol
(Optional, for high purity)

End: Pure Nicotinic
Acid Hydrazide

Sufficiently Pure
for some applications

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.
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Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl

nicotinate (1 equivalent) in absolute ethanol.

Addition of Hydrazine: To this solution, add hydrazine hydrate (80-99%, ~5-10 equivalents)

dropwise with stirring. A precipitate may form immediately.

Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation: After the reaction is complete, allow the mixture to cool to room temperature. A

white solid will precipitate.

Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crystals with

a small amount of cold ethanol to remove any unreacted starting materials.

Drying: Dry the product, either by air drying or in a vacuum oven at a low temperature (e.g.,

50-60 °C).

Purification by Recrystallization
Dissolution: Dissolve the crude nicotinic acid hydrazide in a minimum amount of boiling

ethanol.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an

ice bath to maximize crystal formation.

Collection: Collect the purified crystals by vacuum filtration, wash with a small volume of cold

ethanol, and dry thoroughly.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be used for purity analysis.
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Column: C18, 5 µm particle size.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with an additive like

formic acid or phosphoric acid for pH control and improved peak shape).

Detection: UV at 261 nm.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

This method allows for the separation of nicotinic acid hydrazide from its precursors and

potential impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Nicotinic Acid Hydrazide
(CAS 553-53-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126097#nicotinic-acid-hydrazide-cas-number-553-
53-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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